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Compound of Interest

Compound Name: 4-ethoxy-N-pentylaniline
CAS No.: 718-38-7
Cat. No.: B13245471

Get Quote

Executive Summary & Compound Profile

4-Ethoxy-N-pentylaniline is a secondary amine featuring a para-substituted benzene ring. Its
fragmentation behavior under Electron lonization (El) is governed by the interplay between the
charge-stabilizing nitrogen lone pair and the labile ethoxy ether linkage.

Molecular Formula:

[1]

e Exact Mass: 207.1623 Da
¢ Nominal Mass: 207 Da[1]
o Key Structural Moieties:

o Secondary Amine: N-pentyl chain (Driver of
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-cleavage).

o Aromatic Ether: 4-Ethoxy group (Driver of secondary elimination).
o Aromatic Core: Benzene ring (Charge delocalization center).

Experimental Protocols

To replicate the fragmentation patterns described, the following validated protocols for GC-MS
(El) and LC-MS/MS (ESI) are recommended.

Gas Chromatography - Mass Spectrometry (GC-MS)

« Inlet: Splitless mode, 250°C.
e Column: DB-5ms or equivalent (30m x 0.25mm, 0.25um film).
e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Oven Program: 60°C (1 min)
20°C/min
300°C (5 min).

« lonization: Electron Impact (El) at 70 eV.

Source Temp: 230°C; Quad Temp: 150°C.

Liquid Chromatography - Tandem Mass Spectrometry
(LC-MS/MS)

« lonization: Electrospray lonization (ESI), Positive Mode.
e Mobile Phase A: Water + 0.1% Formic Acid.
e Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 10 min.
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o Collision Energy (CID): Stepped 15, 30, 45 eV.

Fragmentation Mechanisms (EI-MS)

The mass spectrum of 4-ethoxy-N-pentylaniline is characterized by a distinct "Odd-Electron”
molecular ion and a "Nitrogen Rule" compliant fragmentation series.

Primary Pathway: Nitrogen-Driven -Cleavage

The most dominant fragmentation event is initiated by the radical cation localized on the
nitrogen atom. The radical triggers homolytic fission of the C-C bond adjacent to the nitrogen (

-bond), resulting in the loss of a neutral alkyl radical.

Mechanism: The N-pentyl group (

) undergoes cleavage between the
and

carbons.

Loss: Butyl radical (

, 57 Da).

Product lon: The iminium ion

Diagnostic Peak:m/z 150 (Base Peak).

Secondary Pathway: Ethoxy Group Elimination

Following the formation of the stable even-electron ion at m/z 150, the molecule undergoes
further fragmentation at the ether moiety.

» Ethylene Elimination: A four-membered transition state rearrangement leads to the loss of
neutral ethylene (

, 28 Da).
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o Transition:

o Structure: 4-hydroxy-N-methylenbenzenaminium ion.

o Ethyl Radical Loss: Direct cleavage of the O-ethyl bond.

o Transition:

Tertiary Pathway: C-N Bond Cleavage (Dealkylation)

A competitive pathway involves the cleavage of the entire N-pentyl chain, often accompanied
by Hydrogen rearrangement.

e Loss: Pentyl radical (71 Da) or Pentene (70 Da) via McLafferty-like rearrangement.
» Product lon: 4-ethoxyaniline radical cation.

o Diagnostic Peak:m/z 137 (Characteristic of p-phenetidine).[2]

Fragmentation Logic Visualization

The following diagram illustrates the causal relationships between the molecular ion and its
primary fragments.
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Click to download full resolution via product page

Caption: Mechanistic flow of 4-ethoxy-N-pentylaniline fragmentation under 70 eV Electron
Impact.

Data Summary & Interpretation

The following table consolidates the predicted mass-to-charge (m/z) ratios with their structural
assignments.
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Relative Structural .
miz (Da) lon Type ) Mechanism
Abundance Assighment
Molecular (
207 15-25% Parent lon
)

150 100% (Base) Even-Electron -Cleavage (Loss
of Butyl)
McLafferty / H-

137 10-20% Odd-Electron Transfer (Loss of
Pentene)
Loss of Ethylene

122 30-50% Even-Electron
from m/z 150
Loss of Ethyl
from m/z 137 (p-

108 5-10% Odd-Electron _
Aminophenol
core)

_ Ethyl cation from
29 Variable Alkyl

ether cleavage

Validation Criteria

To confirm the identity of 4-ethoxy-N-pentylaniline in a sample:

e Check m/z 150: This peak must be the dominant base peak. If m/z 137 is the base peak, the

alkyl chain may be on the oxygen (e.g., N-ethyl-4-pentyloxyaniline) rather than the nitrogen.

o Verify m/z 122: The presence of this peak confirms the ethoxy group is intact and attached to

the ring system capable of eliminating ethylene.

« |sotopic Pattern: The M+1 peak (m/z 208) should be approximately 14.5% of the M+ peak

intensity (based on 13 carbons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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